N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide

• IUPAC Name: N-[2-(dimethylamino)-2-(1-methyl-2,3-dihydroindol-5-yl)ethyl]-N'-(1,2-oxazol-3-yl)oxamide
• InChI: InChI=1S/C18H23N5O3/c1-22(2)15(12-4-5-14-13(10-12)6-8-23(14)3)11-19-17(24)18(25)20-16-7-9-26-21-16/h4-5,7,9-10,15H,6,8,11H2,1-3H3,(H,19,24)(H,20,21,25)
• InChI Key: YQSUHKCVWBHZQF-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2=C1C=CC(=C2)C(CNC(=O)C(=O)NC3=NOC=C3)N(C)C
• Molecular Formula: C18H23N5O3
• Molecular Weight: 357.4 g/mol
• CAS No.: 921896-74-4

Description

N1-(2-(dimethylamino)-2-(1-methylindolin-5-yl)ethyl)-N2-(isoxazol-3-yl)oxalamide is a useful research compound. Its molecular formula is C18H23N5O3 and its molecular weight is 357.414. The purity is usually 95%.
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Scientific Research Applications

Fluorescent and Colorimetric pH Sensors

Research by Liu et al. (2015) introduced fluorescent sensors derived from benzimidazo[2,1-a]benz[de]isoquinoline-7-one-12-carboxylic acid, demonstrating 'turn-on' fluorescence response toward H+ based on the photoinduced electron transfer process. This work showcases the potential of such compounds in developing advanced pH sensors for scientific applications (Liu et al., 2015).

Sleep Modulation via Orexin Receptors

Dugovic et al. (2009) explored the role of orexin receptors in sleep modulation. The study found that pharmacological blockade of orexin-1 and orexin-2 receptors has differential impacts on sleep-wake modulation, suggesting the compound's utility in studying sleep disorders and potential therapeutic applications (Dugovic et al., 2009).

Organic Synthesis and Medicinal Chemistry

Several studies have focused on the synthesis and potential applications of related compounds in medicinal chemistry. For instance, Ruchelman et al. (2004) identified novel anticancer agents with potent topoisomerase I-targeting activity, highlighting the therapeutic potential of these compounds in cancer treatment (Ruchelman et al., 2004). Additionally, Al-Hourani et al. (2016) synthesized and analyzed N-[(dimethylamino)methylidene]-4-[1-(4-nitrophenyl)-1H-tetrazol-5-yl]benzenesulfonamide for its cyclooxygenase-2 inhibitory activity, contributing to the development of new anti-inflammatory agents (Al-Hourani et al., 2016).